Cas no 885704-58-5 (c-Fms-IN-13)

• Product Name: c-Fms-IN-13
• CAS No: 885704-58-5
• MF: C₂₂H₂₆N₄O₂
• MW: 378.467444896698
• CID: 5517503
• PubChem ID: 44447253
• Update Time: 2026-03-10

c-Fms-IN-13 Chemical and Physical Properties

Names and Identifiers

• 5-cyano-furan-2-carboxylic acid (2,4-di-piperidin-1-yl-phenyl)-amide
• c-Fms-IN-13
• DA-72115
• MS-26180
• c-Fms-IN-13 (compound 14)?
• EX-A6427
• CS-0614913
• HY-148181
• BDBM50233714
• QSPUWGIYPBXIJO-UHFFFAOYSA-N
• N-[2,4-bis(piperidin-1-yl)phenyl]-5-cyanofuran-2-carboxamide
• 5-cyano-N-(2,4-di(piperidin-1-yl)phenyl)furan-2-carboxamide
• 885704-58-5
• F84720
• CHEMBL398238

• Inchi： 1S/C22H26N4O2/c23-16-18-8-10-21(28-18)22(27)24-19-9-7-17(25-11-3-1-4-12-25)15-20(19)26-13-5-2-6-14-26/h7-10,15H,1-6,11-14H2,(H,24,27)
• InChI Key： QSPUWGIYPBXIJO-UHFFFAOYSA-N
• SMILES： O1C(C#N)=CC=C1C(NC1=CC=C(N2CCCCC2)C=C1N1CCCCC1)=O

Computed Properties

• Exact Mass: 378.20557608g/mol
• Monoisotopic Mass: 378.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.5Ų

Experimental Properties

• Solubility: DMSO : 31.25 mg/mL (82.57 mM; Need ultrasonic)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on c-Fms-IN-13

Introduction to c-Fms-IN-13 (CAS No. 885704-58-5)

c-Fms-IN-13, a compound with the Chemical Abstracts Service (CAS) number 885704-58-5, is a potent and selective inhibitor of the colony-stimulating factor 1 receptor (CSF1R). This receptor, also known as c-Fms, plays a crucial role in the differentiation, survival, and function of macrophages, which are essential components of the immune system. The development and application of c-Fms-IN-13 have garnered significant attention in the fields of oncology and immunology due to its potential therapeutic benefits.

c-Fms-IN-13 is a small molecule inhibitor that binds to the ATP-binding site of CSF1R, thereby blocking the receptor's autophosphorylation and downstream signaling pathways. This inhibition can lead to a reduction in macrophage activation and proliferation, making it a promising candidate for treating various diseases characterized by excessive macrophage activity. Recent studies have highlighted its potential in cancer therapy, particularly in solid tumors where tumor-associated macrophages (TAMs) play a significant role in promoting tumor growth and metastasis.

One of the key areas of research involving c-Fms-IN-13 is its application in cancer immunotherapy. Macrophages within the tumor microenvironment can exhibit pro-tumor or anti-tumor properties depending on their polarization state. By inhibiting CSF1R with c-Fms-IN-13, researchers aim to reprogram TAMs from a pro-tumor M2 phenotype to an anti-tumor M1 phenotype, thereby enhancing the immune response against cancer cells. Preclinical studies have shown that c-Fms-IN-13 can effectively reduce TAM infiltration and promote T-cell infiltration, leading to improved tumor control.

In addition to its role in cancer therapy, c-Fms-IN-13 has also been investigated for its potential in treating inflammatory diseases. Chronic inflammation is a hallmark of many conditions, including rheumatoid arthritis and atherosclerosis. By modulating macrophage activity through CSF1R inhibition, c-Fms-IN-13 may help alleviate inflammation and improve patient outcomes. Clinical trials are currently underway to evaluate its safety and efficacy in these settings.

The pharmacokinetic properties of c-Fms-IN-13 have been extensively studied to optimize its therapeutic use. It has been shown to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for chronic administration. However, like many small molecule inhibitors, c-Fms-IN-13 may also exhibit off-target effects that need to be carefully monitored. Preclinical studies have identified potential side effects such as liver toxicity and hematological changes, which are being addressed through dose optimization and combination therapies.

Recent advancements in drug delivery systems have further enhanced the therapeutic potential of c-Fms-IN-13. Nanoparticle-based formulations have been developed to improve its solubility and stability, as well as to target specific tissues or cells. These formulations can potentially reduce systemic side effects while increasing local drug concentrations at the site of action. For example, liposomal encapsulation of c-Fms-IN-13 has shown promising results in preclinical models of cancer and inflammatory diseases.

In conclusion, c-Fms-IN-13 (CAS No. 885704-58-5) represents a significant advancement in the development of targeted therapies for cancer and inflammatory diseases. Its selective inhibition of CSF1R offers a novel approach to modulating macrophage function and improving patient outcomes. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and optimize its use in clinical practice.